Cas no 1219979-60-8 (4-{2-2-Bromo-4-(tert-pentyl)phenoxy-ethyl}piperidine hydrochloride)

• Product Name: 4-{2-2-Bromo-4-(tert-pentyl)phenoxy-ethyl}piperidine hydrochloride
• CAS No: 1219979-60-8
• MF: C₁₈H₂₉BrClNO
• MW: 390.785963773727
• CID: 4687515
• Update Time: 2025-06-13

4-{2-2-Bromo-4-(tert-pentyl)phenoxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{2-[2-BROMO-4-(TERT-PENTYL)PHENOXY]-ETHYL}PIPERIDINE HYDROCHLORIDE
• 4-(2-(2-Bromo-4-(tert-pentyl)phenoxy)ethyl)piperidine hydrochloride
• 4-{2-[2-bromo-4-(2-methylbutan-2-yl)phenoxy]ethyl}piperidine hydrochloride
• 4-{2-2-Bromo-4-(tert-pentyl)phenoxy-ethyl}piperidine hydrochloride

• Inchi： 1S/C18H28BrNO.ClH/c1-4-18(2,3)15-5-6-17(16(19)13-15)21-12-9-14-7-10-20-11-8-14;/h5-6,13-14,20H,4,7-12H2,1-3H3;1H
• InChI Key： XWWWFHONCTWHBA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCCC1CCNCC1)C(C)(C)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 302
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-{2-2-Bromo-4-(tert-pentyl)phenoxy-ethyl}piperidine hydrochloride

Comprehensive Overview of 4-{2-[2-Bromo-4-(tert-pentyl)phenoxy]ethyl}piperidine hydrochloride (CAS No. 1219979-60-8)

4-{2-[2-Bromo-4-(tert-pentyl)phenoxy]ethyl}piperidine hydrochloride (CAS No. 1219979-60-8) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique brominated phenoxy and piperidine structure, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a candidate for further study in therapeutic development.

The compound's chemical structure features a tert-pentyl group, which contributes to its lipophilicity and potential membrane permeability. This property is crucial for compounds targeting central nervous system (CNS) disorders, a hot topic in current pharmaceutical research. With the growing demand for neuroactive compounds, 4-{2-[2-Bromo-4-(tert-pentyl)phenoxy]ethyl}piperidine hydrochloride is being explored for its possible role in modulating neurotransmitter systems.

In the context of green chemistry and sustainable synthesis, this compound's bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These methods align with the industry's shift toward atom-efficient and catalytic processes, addressing environmental concerns while maintaining high yields.

Another area of interest is the compound's potential as a building block in medicinal chemistry. Its piperidine moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting G-protein-coupled receptors (GPCRs). Given the rising popularity of GPCR-targeted therapies, researchers are investigating whether derivatives of this compound could serve as novel ligands or allosteric modulators.

From a spectroscopic analysis perspective, the compound's proton NMR and mass spectrometry data provide valuable insights into its purity and stability. These analytical techniques are critical for quality control in high-throughput screening and preclinical studies, ensuring reliable results in drug discovery pipelines.

As the scientific community continues to explore structure-activity relationships (SAR), 4-{2-[2-Bromo-4-(tert-pentyl)phenoxy]ethyl}piperidine hydrochloride remains a compound of interest. Its versatility and potential applications in neurological research, catalysis, and drug design make it a valuable subject for ongoing studies. Future research may focus on optimizing its synthesis or evaluating its efficacy in in vitro and in vivo models.